Cas no 134701-51-2 (4-ethynylpiperidin-4-ol)

• Product Name: 4-ethynylpiperidin-4-ol
• CAS No: 134701-51-2
• MF: C₇H₁₁NO
• MW: 125.168341875076
• MDL: MFCD18820718
• CID: 1021323
• PubChem ID: 19895580
• Update Time: 2025-10-10

4-ethynylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol, 4-ethynyl- (9CI)
• 4-ETHYNYL-4-PIPERIDINOL
• 4-ethynylpiperidin-4-ol
• 4-ethynyl-4-piperidol
• AKOS013567553
• DB-283880
• PS-16762
• 134701-51-2
• SCHEMBL3172117
• 4-ethynyl-4-hydroxypiperidine
• EN300-315808
• 4-Piperidinol, 4-ethynyl-
• GVZFMFFUAZKMOB-UHFFFAOYSA-N
• SB13806
• CS-0353126
• E88266
• DTXSID50601086

• MDL： MFCD18820718
• Inchi： 1S/C7H11NO/c1-2-7(9)3-5-8-6-4-7/h1,8-9H,3-6H2
• InChI Key： GVZFMFFUAZKMOB-UHFFFAOYSA-N
• SMILES： OC1(C#C)CCNCC1

Computed Properties

• Exact Mass: 125.08413
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-ethynylpiperidin-4-ol

Recent Advances in the Study of 4-Ethynylpiperidin-4-ol (CAS: 134701-51-2) in Chemical Biology and Pharmaceutical Research

The compound 4-ethynylpiperidin-4-ol (CAS: 134701-51-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique ethynyl and hydroxyl functional groups on a piperidine scaffold, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a versatile building block in medicinal chemistry, particularly in the development of novel drug candidates targeting neurological disorders and infectious diseases.

One of the key areas of interest is the use of 4-ethynylpiperidin-4-ol as a precursor in the synthesis of bioactive molecules. Researchers have demonstrated its utility in click chemistry reactions, where the ethynyl group facilitates efficient conjugation with azide-containing compounds. This property has been leveraged to create libraries of compounds for high-throughput screening, enabling the identification of potent inhibitors for enzymes such as acetylcholinesterase and monoamine oxidase, which are relevant to Alzheimer's disease and depression, respectively.

In addition to its synthetic applications, 4-ethynylpiperidin-4-ol has been investigated for its direct pharmacological effects. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit notable affinity for sigma-1 and sigma-2 receptors, which are implicated in cancer and neuropathic pain. The hydroxyl group in the molecule appears to play a critical role in receptor binding, as evidenced by structure-activity relationship (SAR) studies. These findings suggest that 4-ethynylpiperidin-4-ol could serve as a scaffold for developing sigma receptor modulators with improved selectivity and efficacy.

Another significant development is the exploration of 4-ethynylpiperidin-4-ol in the context of antimicrobial agents. Recent research has shown that certain derivatives of this compound possess broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as confirmed by electron microscopy and fluorescence-based assays. These results highlight the potential of 4-ethynylpiperidin-4-ol as a lead compound for addressing the global challenge of antimicrobial resistance.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 4-ethynylpiperidin-4-ol derivatives. Issues such as metabolic stability and blood-brain barrier penetration are currently being addressed through medicinal chemistry strategies, including prodrug approaches and structural modifications. Ongoing research aims to balance the compound's reactivity with its therapeutic potential, ensuring both safety and efficacy in preclinical models.

In conclusion, 4-ethynylpiperidin-4-ol (CAS: 134701-51-2) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span from neurological disorders to infectious diseases, with recent studies underscoring its potential as a key player in addressing unmet medical needs. Future research will likely focus on further elucidating its mechanisms of action and translating these findings into clinically viable therapeutics.